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An In-depth Technical Guide to the Phase Diagrams of Argon and Krypton

This technical guide provides a comprehensive overview of the phase diagrams of argon (Ar)
and krypton (Kr), focusing on their behavior under varying pressure and temperature
conditions. It is intended for researchers, scientists, and professionals in drug development
who utilize these noble gases in their work, such as in cryogenics, sputtering, or as inert
atmospheres. This document details the critical and triple points, experimental methodologies
for phase diagram determination, and the crystal structures of their solid phases.

Phase Diagram Overview

The phase diagrams of argon and krypton are graphical representations of their physical states
(solid, liquid, and gas) under different conditions of temperature and pressure.[1] Like most
pure substances, their diagrams feature three distinct regions corresponding to the solid, liquid,
and vapor phases. The lines separating these regions represent the conditions where two
phases coexist in equilibrium. The intersection of these three lines is the triple point, a unique
condition where all three phases coexist.[2] The liquid-vapor equilibrium line terminates at the
critical point, beyond which the liquid and gas phases become indistinguishable, forming a
supercritical fluid.[1]

Quantitative Phase Diagram Data

The key thermodynamic coordinates for the phase diagrams of argon and krypton are
summarized below. These values are essential for establishing experimental conditions and
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understanding the physical state of the substance.

Table 1: Argon (Ar) Phase Diagram Coordinates

Parameter Temperature Pressure

Triple Point 83.7 K (-189.4 °C) 0.68 atm (68.9 kPa)
Critical Point 150.8 K (-122.3 °C) 48.3 atm (4.9 MPa)
Normal Boiling Point 87.2 K (-185.9 °C) 1 atm (101.3 kPa)
Normal Melting Point 84.1 K (-189.0 °C) 1 atm (101.3 kPa)

Data sourced from references:[2][3][4][5]

ble 2: Kr) Bl : i

Parameter Temperature Pressure

Triple Point 115.77 K (-157.4 °C) 0.72 atm (73.2 kPa)
Critical Point 209.4 K (-63.7 °C) 54.3 atm (5.5 MPa)
Normal Boiling Point 119.93 K (-153.2 °C) 1 atm (101.3 kPa)
Normal Melting Point 115.79 K (-157.4 °C) 1 atm (101.3 kPa)

Data sourced from references:[6][7][8][9][10]

Experimental Protocols for Phase Diagram
Determination

The determination of phase diagrams involves a range of experimental techniques designed to
detect phase transitions under controlled temperature and pressure.

Methodologies for Detecting Phase Transitions

Several methods are employed to identify the boundaries between phases:
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o Thermal Analysis: Techniques like Differential Thermal Analysis (DTA) and Differential
Scanning Calorimetry (DSC) are widely used.[11][12] These methods detect the heat
absorbed or released during a phase change (e.g., melting or boiling) by measuring the
temperature difference between the sample and a reference material as they are heated or
cooled at a constant rate.[12]

» X-ray Diffraction (XRD): XRD is a powerful tool for identifying the crystal structure of the solid
phase.[11] By performing XRD measurements at various temperatures and pressures,
scientists can map the solid phase boundaries and detect any solid-solid phase transitions.
[13]

o Direct Visual Observation: For high-pressure studies, particularly within a diamond anvil cell,
direct visual observation can be used to detect melting. The surface of the sample is
illuminated, often with a laser, and changes in surface texture or motion indicate the onset of
melting.[14]

High-Pressure and Low-Temperature Apparatus

Achieving the conditions necessary to map the phase diagrams of cryogenic gases like argon
and krypton requires specialized equipment:

» Diamond Anvil Cell (DAC): The DAC is a primary tool for generating extremely high
pressures. The sample is compressed between two small, flat diamond faces. The
transparency of diamonds allows for direct visual observation and for various spectroscopic
and diffraction measurements to be performed on the sample while it is under pressure.[13]
[14]

o Cryostats: To achieve the low temperatures required to solidify argon and krypton, the
experimental setup (including the DAC) is housed within a cryostat. Cryostats use liquid
nitrogen or liquid helium to cool the sample chamber to the desired temperature.

e Pressure and Temperature Control: Pressure is typically determined by measuring the
fluorescence of a ruby chip placed inside the sample chamber alongside the argon or
krypton. The temperature is monitored using thermocouples or resistance thermometers
integrated into the cryostat and sample holder.[15]
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Solid Phase Crystal Structure

Under ambient pressure, both solid argon and solid krypton crystallize in a face-centered cubic
(fce) structure, also known as cubic close-packed (ccp).[16][17] This structure is typical for
noble gases due to the spherical nature of their atoms and the dominance of van der Waals
forces. Studies have shown that argon maintains its fcc structure up to high pressures.[18]
Molecular dynamics simulations confirm that argon crystallizes into a stable fcc lattice upon
cooling from the liquid state.[19]

Visualizations
General Phase Diagram

The following diagram illustrates the typical phase behavior of a simple substance like argon or
krypton, showing the relationship between the solid, liquid, and gaseous states.
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Caption: Generalized P-T phase diagram for a simple substance.
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Experimental Workflow

This diagram outlines the logical flow of an experiment designed to determine a phase
boundary using a diamond anvil cell.
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Caption: Experimental workflow for phase boundary determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-pressures-and-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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